Cas no 1449008-14-3 (5-Hydroxy-2-isopropoxy-3-methylpyridine)

• Product Name: 5-Hydroxy-2-isopropoxy-3-methylpyridine
• CAS No: 1449008-14-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5078740
• Update Time: 2025-09-27

5-Hydroxy-2-isopropoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-isopropoxy-3-methylpyridine
• 5-methyl-6-propan-2-yloxypyridin-3-ol

• Inchi： 1S/C9H13NO2/c1-6(2)12-9-7(3)4-8(11)5-10-9/h4-6,11H,1-3H3
• InChI Key： VYEWEJJXLFTHQQ-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(=CN=1)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Hydroxy-2-isopropoxy-3-methylpyridine

Introduction to 5-Hydroxy-2-isopropoxy-3-methylpyridine (CAS No. 1449008-14-3)

5-Hydroxy-2-isopropoxy-3-methylpyridine (CAS No. 1449008-14-3) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its specific molecular structure, holds potential applications in various areas, including drug development and chemical synthesis. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-Hydroxy-2-isopropoxy-3-methylpyridine.

Chemical Structure and Properties

5-Hydroxy-2-isopropoxy-3-methylpyridine is a pyridine derivative with a molecular formula of C₁₀H₁₄N₂O₂. The compound features a six-membered pyridine ring with a hydroxyl group at the 5-position, an isopropoxy group at the 2-position, and a methyl group at the 3-position. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the hydroxyl group imparts polarity and hydrogen-bonding capabilities, while the isopropoxy group adds steric hindrance and lipophilicity. The methyl group further influences the compound's electronic properties and stability.

The physical properties of 5-Hydroxy-2-isopropoxy-3-methylpyridine include its melting point, boiling point, solubility in various solvents, and spectral characteristics. These properties are crucial for understanding its behavior in different chemical reactions and environments. For instance, its solubility in polar solvents such as water and ethanol makes it suitable for use in aqueous solutions and organic synthesis.

Synthesis Methods

The synthesis of 5-Hydroxy-2-isopropoxy-3-methylpyridine has been explored through various routes, each with its advantages and limitations. One common method involves the reaction of 3-methylpyridine with isopropanol in the presence of a suitable catalyst to form the isopropoxy derivative. Subsequent hydroxylation at the 5-position can be achieved through oxidative or reductive processes. Another approach involves the direct functionalization of a pyridine ring using advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions.

The choice of synthetic route depends on factors such as yield, purity, cost-effectiveness, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and eco-friendly methods for synthesizing complex organic compounds like 5-Hydroxy-2-isopropoxy-3-methylpyridine. These methods often utilize renewable resources and minimize waste generation.

Biological Activities and Applications

5-Hydroxy-2-isopropoxy-3-methylpyridine has shown promising biological activities that make it a valuable candidate for pharmaceutical research. Studies have demonstrated its potential as an antioxidant, anti-inflammatory agent, and neuroprotective compound. The hydroxyl group in the molecule can act as a radical scavenger, neutralizing harmful free radicals that contribute to oxidative stress and cellular damage.

In addition to its antioxidant properties, 5-Hydroxy-2-isopropoxy-3-methylpyridine has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory diseases. This makes it a potential therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

The neuroprotective properties of 5-Hydroxy-2-isopropoxy-3-methylpyridine have also been explored in preclinical studies. Research has indicated that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that 5-Hydroxy-2-isopropoxy-3-methylpyridine could be developed into a novel neuroprotective drug.

Clinical Trials and Future Prospects

The promising biological activities of 5-Hydroxy-2-isopropoxy-3-methylpyridine have led to increased interest in its clinical evaluation. Several preclinical studies have provided encouraging results, paving the way for further investigation in human trials. Clinical trials are currently underway to assess the safety, efficacy, and pharmacokinetics of this compound in treating various conditions.

In addition to its therapeutic potential, 5-Hydroxy-2-isopropoxy-3-methylpyridine may also find applications in other areas such as agrochemicals and materials science. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of more complex molecules or as a functional additive in formulations.

Closing Remarks

In conclusion, 5-Hydroxy-2-isopropoxy-3-methylpyridine (CAS No. 1449008-14-3) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure confers valuable properties that make it suitable for applications ranging from drug development to materials science. Ongoing research continues to uncover new insights into its biological activities and synthetic methods, further enhancing its value as a key molecule in modern chemistry.